Cas no 23445-17-2 (5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-, hydrochloride, cis- (8CI,9CI))

• Product Name: 5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-, hydrochloride, cis- (8CI,9CI)
• CAS No: 23445-17-2
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 276427
• PubChem ID: 24190365
• Update Time: 2025-04-19

5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-, hydrochloride, cis- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-, hydrochloride, cis- (8CI,9CI)
• 6-amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol,hydrochloride
• 6-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-olhydrochloride
• DTXSID50946101
• 450368-19-1
• NSC107300
• 23445-17-2
• NSC-107300
• CHEMBL542670
• 6-amino-6,7,8,9-tetrahydro-5h-benzocyclohepten-5-ol HCl
• 6-Amino-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride
• 6-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol hydrochloride
• 6-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol--hydrogen chloride (1/1)
• 6-amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol;hydrochloride

• Inchi： 1S/C11H15NO.ClH/c12-10-7-3-5-8-4-1-2-6-9(8)11(10)13;/h1-2,4,6,10-11,13H,3,5,7,12H2;1H
• InChI Key： PLCUUTVRVBHALB-UHFFFAOYSA-N
• SMILES： Cl.OC1C2C=CC=CC=2CCCC1N

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 213.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Density: 1.117
• Boiling Point: 331.5°Cat760mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.58
• PSA: 46.25
• LogP: 2.88590